Cas no 1154557-58-0 (4-{(2-ethoxyethyl)aminomethyl}benzonitrile)

• Product Name: 4-{(2-ethoxyethyl)aminomethyl}benzonitrile
• CAS No: 1154557-58-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5215483
• PubChem ID: 43590790
• Update Time: 2026-03-06

4-{(2-ethoxyethyl)aminomethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[(2-ethoxyethyl)amino]methyl]-
• 4-{(2-ethoxyethyl)aminomethyl}benzonitrile

• Inchi： 1S/C12H16N2O/c1-2-15-8-7-14-10-12-5-3-11(9-13)4-6-12/h3-6,14H,2,7-8,10H2,1H3
• InChI Key： QPTVQBNWKMEWAS-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CNCCOCC)C=C1

Additional information on 4-{(2-ethoxyethyl)aminomethyl}benzonitrile

4-{(2-Ethoxyethyl)aminomethyl}benzonitrile: A Comprehensive Overview

4-{(2-Ethoxyethyl)aminomethyl}benzonitrile (CAS No. 1154557-58-0) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug design, catalytic processes, and advanced material synthesis. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, making it a valuable asset in modern chemical research.

The molecular structure of 4-{(2-Ethoxyethyl)aminomethyl}benzonitrile consists of a benzonitrile core with a substituted amino group. The presence of the ethoxyethyl group introduces flexibility and reactivity, enabling this compound to participate in a wide range of chemical transformations. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, where its functional groups can be manipulated to yield desired pharmacological properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 4-{(2-Ethoxyethyl)aminomethyl}benzonitrile. By employing density functional theory (DFT), scientists have mapped out the compound's electronic distribution, revealing its potential as an electron-deficient aromatic system. This characteristic makes it an ideal candidate for use in heterocyclic synthesis and as a building block in supramolecular chemistry.

In the context of materials science, 4-{(2-Ethoxyethyl)aminomethyl}benzonitrile has been investigated for its role in polymerization reactions. Its ability to form stable covalent bonds under specific conditions has led to the development of novel polymeric materials with enhanced thermal and mechanical properties. These materials hold promise for applications in high-performance composites and advanced coatings.

The synthesis of 4-{(2-Ethoxyethyl)aminomethyl}benzonitrile involves a multi-step process that combines nucleophilic substitution and coupling reactions. Recent optimizations of this synthesis pathway have significantly improved yields and reduced reaction times, making it more feasible for large-scale production. These improvements are particularly relevant for industries relying on fine chemicals and specialty intermediates.

Moreover, 4-{(2-Ethoxyethyl)aminomethyl}benzonitrile has shown potential in catalytic applications, particularly in asymmetric catalysis and transition metal-mediated reactions. Its ability to coordinate with metal centers enhances the selectivity and efficiency of these reactions, contributing to the development of greener and more sustainable chemical processes.

In conclusion, 4-{(2-Ethoxyethyl)aminomethyl}benzonitrile (CAS No. 1154557-58-0) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, coupled with recent research advancements, underscores its importance as a valuable tool in modern chemical innovation.